Cas no 2549005-51-6 (ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate)
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-fluoro-1,4-dihydro-1-methyl-4-oxo-7-(1-piperidinyl)-3-quinolinecarboxylate
- ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate
-
- Inchi: 1S/C18H21FN2O3/c1-3-24-18(23)13-11-20(2)15-10-16(21-7-5-4-6-8-21)14(19)9-12(15)17(13)22/h9-11H,3-8H2,1-2H3
- InChI Key: GRCXWTNSHQMCAK-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=C(F)C(N3CCCCC3)=C2)C(=O)C(C(OCC)=O)=C1
Experimental Properties
- Density: 1.250±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 505.9±50.0 °C(Predicted)
- pka: 2.28±0.70(Predicted)
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5577-0281-2μmol |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-5μmol |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-10μmol |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-20μmol |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-1mg |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-2mg |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-3mg |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-4mg |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-5mg |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5577-0281-10mg |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate |
2549005-51-6 | 10mg |
$79.0 | 2023-09-09 |
ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate
Ethyl 6-Fluoro-1-Methyl-4-Oxo-7-(Piperidin-1-Yl)-1,4-Dihydroquinoline-3-Carboxylate: A Comprehensive Overview
Ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate (CAS No. 2549005-51-6) is a complex organic compound with a diverse range of potential applications in the fields of pharmacology and organic synthesis. This compound is characterized by its quinoline backbone, which is a heterocyclic aromatic system with significant biological activity. The presence of substituents such as the fluoro group at position 6, the methyl group at position 1, and the piperidinyl group at position 7 further enhances its chemical and pharmacological properties.
The quinoline moiety in this compound is a key structural feature that contributes to its stability and reactivity. Quinolines are known for their ability to act as templates in various organic reactions, making them valuable in drug design and synthesis. The fluorine atom at position 6 introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and potentially enhance its bioavailability. Similarly, the methyl group at position 1 provides steric bulk, which may play a role in modulating the compound's interactions with biological targets.
The piperidinyl group at position 7 adds a nitrogen-containing cyclic structure to the molecule, which can contribute to hydrogen bonding and improve the compound's solubility in biological systems. This feature is particularly important in drug development, where solubility is a critical factor for efficacy. The combination of these substituents makes this compound a promising candidate for further exploration in medicinal chemistry.
Recent studies have highlighted the potential of quinoline derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research has shown that certain quinoline-based compounds exhibit potent anti-inflammatory and anticancer activities. Given its structural complexity and functional groups, ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate could be explored for its potential to modulate key therapeutic targets such as kinases or G-protein coupled receptors (GPCRs).
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the quinoline skeleton typically involves cyclization reactions between aniline derivatives and aldehydes or ketones. Subsequent functionalization steps can introduce the desired substituents at specific positions on the ring system. The presence of reactive groups such as carbonyl moieties and tertiary amides further facilitates post-synthesis modifications to optimize pharmacokinetic properties.
From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are essential for confirming the identity and purity of this compound. These methods provide detailed insights into the molecular structure and stereochemistry, ensuring that the compound meets rigorous quality standards required for preclinical studies.
In conclusion, ethyl 6-fluoro-1-methyl-< span style="font-weight: bold;">4-oxo span>-< span style="font-weight: bold;">7-(piperidin-1-yl) span>-< span style="font-weight: bold;">1,4-dihydroquinoline span>< span style=" font-style:bold; ">3-carboxylate span> (CAS No. 2549005 -51 -6) represents a sophisticated molecule with significant potential in drug discovery and development. Its unique combination of structural features makes it an attractive candidate for further research into its pharmacological properties and therapeutic applications. p> article> response>
2549005-51-6 (ethyl 6-fluoro-1-methyl-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)